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Abstract
This technical guide provides a comprehensive overview of the chemical compound 2,3-
diethylaniline, focusing on its structure, physicochemical properties, and synthesis. Due to the

limited availability of direct experimental data for this specific isomer, this document combines

verified information with theoretically predicted data and proposed experimental protocols

based on established chemical principles and data from analogous compounds. All quantitative

data is presented in structured tables for clarity and comparative analysis. Detailed

methodologies for a proposed synthesis and subsequent characterization are provided to guide

laboratory work. Visual diagrams generated using Graphviz are included to illustrate the

proposed synthetic pathway.

Chemical Structure and Identification
2,3-Diethylaniline is an aromatic organic compound belonging to the substituted aniline family.

The structure consists of a benzene ring substituted with an amino group (-NH₂) at position 1,

and two ethyl groups (-CH₂CH₃) at positions 2 and 3.

Chemical Structure:
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Table 1: Chemical Identification

Identifier Value

IUPAC Name 2,3-diethylaniline

CAS Number 170099-08-8[1]

Molecular Formula C₁₀H₁₅N[1]

Molecular Weight 149.23 g/mol [1]

Canonical SMILES CCC1=C(C(=CC=C1)N)CC

InChI Key NBKTWPJEIBKCIB-UHFFFAOYSA-N

Physicochemical Properties
Experimentally determined physicochemical properties for 2,3-diethylaniline are not readily

available in the literature. Therefore, the following table includes a combination of computed

data from reliable chemical databases and experimentally determined values for the closely

related isomer, 2,3-dimethylaniline, for comparative purposes.

Table 2: Physicochemical Properties
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Property
2,3-Diethylaniline
(Computed)

2,3-Dimethylaniline
(Experimental)

Melting Point Not Available 2.5 °C[2]

Boiling Point Not Available 221-222 °C[2]

Density Not Available 0.993 g/mL at 25 °C[2]

pKa Not Available 4.70 (of conjugate acid)

LogP 2.8[1] 2.25

Water Solubility Not Available 30 g/L at 20 °C

Spectroscopic Data (Predicted and Comparative)
As with the physicochemical properties, experimental spectroscopic data for 2,3-diethylaniline
is scarce. This section provides predicted spectral characteristics and experimental data for

isomeric and analogous compounds to aid in characterization.

Table 3: Predicted ¹H NMR Spectral Data for 2,3-Diethylaniline (in CDCl₃)

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~6.9-7.1 m 1H Ar-H

~6.6-6.8 m 2H Ar-H

~3.6 (broad s) s 2H -NH₂

~2.6 q 2H -CH₂CH₃

~2.4 q 2H -CH₂CH₃

~1.2 t 3H -CH₂CH₃

~1.1 t 3H -CH₂CH₃

Table 4: Predicted ¹³C NMR Spectral Data for 2,3-Diethylaniline (in CDCl₃)
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Chemical Shift (ppm) Assignment

~144 C-NH₂

~137 C-Et

~130 C-Et

~127 Ar-CH

~125 Ar-CH

~118 Ar-CH

~24 -CH₂CH₃

~22 -CH₂CH₃

~14 -CH₂CH₃

~13 -CH₂CH₃

Infrared (IR) Spectroscopy: The IR spectrum of 2,3-diethylaniline is expected to show

characteristic peaks for the N-H stretching of the primary amine group in the range of 3300-

3500 cm⁻¹ (typically two bands). Aromatic C-H stretching will appear around 3000-3100 cm⁻¹,

and aliphatic C-H stretching from the ethyl groups will be observed between 2850-2970 cm⁻¹.

C=C stretching vibrations of the aromatic ring will be present in the 1450-1600 cm⁻¹ region. For

comparison, the experimental IR peaks for N,N-diethylaniline are 2971.3, 2928.9, 2892.3,

2871.1, 1598.6, 1508.0, 1398.1, 1376.9, 1355.7, 1267.0, 1201.5, 746.5, and 694.4 cm⁻¹.[3]

Mass Spectrometry (MS): In the mass spectrum of 2,3-diethylaniline, the molecular ion peak

(M⁺) is expected at m/z = 149. A significant fragment would likely be the loss of a methyl group

(M-15) at m/z = 134, and the loss of an ethyl group (M-29) at m/z = 120.

Proposed Synthesis
A specific, detailed experimental protocol for the synthesis of 2,3-diethylaniline is not readily

available in the peer-reviewed literature. However, a plausible synthetic route can be proposed

based on established methods for the synthesis of substituted anilines, such as the reduction

of a corresponding nitroaromatic compound.
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Proposed Synthesis Pathway:

Caption: Proposed two-step synthesis of 2,3-diethylaniline.

Experimental Protocol: Proposed Synthesis of 2,3-
Diethylaniline
Step 1: Nitration of 1,2-Diethylbenzene to form 3,4-Diethylnitrobenzene

Materials: 1,2-Diethylbenzene, concentrated nitric acid (HNO₃), concentrated sulfuric acid

(H₂SO₄), ice, diethyl ether, saturated sodium bicarbonate solution, anhydrous magnesium

sulfate.

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping

funnel, and a thermometer, cool concentrated sulfuric acid in an ice bath.

Slowly add 1,2-diethylbenzene to the cooled sulfuric acid while maintaining the

temperature below 10 °C.

Prepare a nitrating mixture by slowly adding concentrated nitric acid to an equal volume of

concentrated sulfuric acid, keeping the mixture cool.

Add the nitrating mixture dropwise to the solution of 1,2-diethylbenzene in sulfuric acid,

ensuring the temperature does not exceed 10 °C.

After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours.

Pour the reaction mixture over crushed ice and extract the product with diethyl ether.

Wash the organic layer with water, followed by saturated sodium bicarbonate solution, and

finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure to obtain crude 3,4-diethylnitrobenzene.

Purify the product by vacuum distillation.
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Step 2: Reduction of 3,4-Diethylnitrobenzene to 2,3-Diethylaniline

Materials: 3,4-Diethylnitrobenzene, iron powder (Fe), concentrated hydrochloric acid (HCl),

ethanol, sodium hydroxide solution, diethyl ether, anhydrous sodium sulfate.

Procedure:

In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add a

mixture of 3,4-diethylnitrobenzene, ethanol, and water.

Heat the mixture to reflux and add iron powder in small portions.

Slowly add concentrated hydrochloric acid dropwise to the refluxing mixture.

Continue refluxing for 2-3 hours after the addition is complete. Monitor the reaction by thin-

layer chromatography (TLC).

Cool the reaction mixture and make it basic by adding a concentrated sodium hydroxide

solution.

Extract the product with diethyl ether.

Wash the combined organic layers with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under

reduced pressure.

Purify the resulting 2,3-diethylaniline by vacuum distillation.

Reactivity and Potential Applications
Substituted anilines like 2,3-diethylaniline are versatile intermediates in organic synthesis. The

amino group can undergo various reactions such as diazotization, acylation, and alkylation.

The aromatic ring is activated towards electrophilic substitution, with the amino group directing

incoming electrophiles primarily to the ortho and para positions (relative to the amino group).

Potential Applications:
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Pharmaceutical Synthesis: Aniline derivatives are crucial building blocks for a wide range of

pharmaceuticals. The specific substitution pattern of 2,3-diethylaniline could be explored for

the development of new drug candidates.

Agrochemicals: Many herbicides and pesticides are derived from substituted anilines.

Dye and Pigment Industry: Aromatic amines are key precursors in the synthesis of azo dyes

and other colorants.[2]

Polymer Chemistry: It can be used as a monomer or a curing agent in the production of

polymers and resins.[2]

Safety and Handling
The safety data for 2,3-diethylaniline is not extensively documented. However, based on the

known hazards of similar anilines, it should be handled with caution. It is predicted to be toxic if

swallowed, in contact with skin, or if inhaled. It may cause skin irritation and potential damage

to organs through prolonged or repeated exposure.

General Handling Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

In case of contact, immediately flush the affected area with plenty of water.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.

Conclusion
2,3-Diethylaniline is a substituted aniline with potential applications in various fields of

chemical synthesis. While direct experimental data on its properties and synthesis are limited,

this guide provides a comprehensive overview based on available information, computed data,
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and established chemical principles. The proposed synthetic protocol offers a viable route for

its preparation in a laboratory setting. Further research is warranted to experimentally

determine its physicochemical and spectroscopic properties and to explore its full potential in

synthetic chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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